Cas no 20890-10-2 (Cyanamide;lead)

• Product Name: Cyanamide;lead
• CAS No: 20890-10-2
• MF: CH₂N₂Pb
• MW: 249.239976406097
• CID: 1400528
• PubChem ID: 22262466
• Update Time: 2025-04-20

Cyanamide;lead Chemical and Physical Properties

Names and Identifiers

• Cyanamide, lead salt
• lead cyanamidate
• Cyanamide lead
• Carbamonitril, Blei(II)-(cyan-imid)
• cyanamide, lead(II) salt (1:1)
• Carbamonitril, Bleicyanamid
• carbamonitrile, lead cyanamide
• Einecs 244-073-9
• Cyanamide,lead(2+)salt(1:1)
• carbamonitrile, lead (II)-(cyano-imide)
• cyanamide,lead(2++)salt(1:1)
• Lead-2-cyanamide
• LEAD(II) CYANAMIDE
• cyanamide
• lead
• 20890-10-2
• SCHEMBL308055
• NSC267682
• NSC-267682
• Lead cyanamide
• 20837-86-9
• Cyanamide;lead

• Inchi： 1S/CH2N2.Pb/c2-1-3;/h2H2;
• InChI Key： XMYLSWOTJKUSHE-UHFFFAOYSA-N
• SMILES： [Pb].NC#N

Computed Properties

• Exact Mass: 249.998
• Monoisotopic Mass: 249.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 0.998
• Melting Point: 45-46 DEG C
• Boiling Point: 83 DEG C @ 0.5 MM HG
• Flash Point: 1.2°C